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Compound of Interest

Compound Name: JNJ-47117096 hydrochloride

Cat. No.: B10800530 Get Quote

This document provides critical safety, handling, and disposal information for JNJ-47117096
hydrochloride, a potent and selective inhibitor of Maternal Embryonic Leucine Zipper Kinase

(MELK). The information is intended for researchers, scientists, and drug development

professionals.

Safety and Disposal Information
While a specific Safety Data Sheet (SDS) for JNJ-47117096 hydrochloride is not publicly

available, general safety precautions for handling similar chemical compounds should be

strictly followed. For detailed and substance-specific safety and disposal information, it is

imperative to obtain the official SDS from the supplier.

General Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles with

side shields, chemical-resistant gloves, and a lab coat.[1]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of dust or aerosols.[1][2]

Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10800530?utm_src=pdf-interest
https://www.benchchem.com/product/b10800530?utm_src=pdf-body
https://www.benchchem.com/product/b10800530?utm_src=pdf-body
https://www.benchchem.com/product/b10800530?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-19566/NQDI-1-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19566/NQDI-1-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128509/Dioxidine-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19566/NQDI-1-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from direct sunlight and ignition sources.[2] Recommended storage for the powder form is at

-20°C for up to 3 years.[2]

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

In case of skin contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.

If inhaled: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.

[1]

If swallowed: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[2]

Disposal Procedures:

Dispose of waste in accordance with local, state, and federal regulations. As JNJ-47117096
hydrochloride is a hydrochloride salt, the waste may be acidic and require neutralization

before disposal. It is crucial to consult your institution's environmental health and safety office

for specific disposal guidelines.

Quantitative Data Summary
JNJ-47117096 hydrochloride is a potent inhibitor of MELK and also shows activity against

Flt3.
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Target IC50 Reference

MELK 23 nM [3]

Flt3 18 nM [3]

CAMKIIδ 810 nM [3]

Mnk2 760 nM [3]

CAMKIIγ 1000 nM [3]

MLCK 1000 nM [3]

Experimental Protocols
In Vitro Cell Proliferation Assay Using JNJ-47117096 hydrochloride:

This protocol is adapted from a general method for assessing the effect of JNJ-47117096 on

cell proliferation.[3]

Cell Culture: Culture Ba/F3-Flt3 cells in appropriate media supplemented with 10% fetal

bovine serum and antibiotics. Maintain cells at 37°C in a humidified atmosphere with 5%

CO2.

Compound Preparation: Prepare a stock solution of JNJ-47117096 hydrochloride in

DMSO. Further dilute the stock solution with the cell culture medium to achieve the desired

final concentrations.

Cell Seeding: Seed Ba/F3-Flt3 cells in a 384-well plate at a density of 20,000 cells per well.

Treatment: Add 100 nL of the diluted JNJ-47117096 hydrochloride solution to each well.

Include a vehicle control (DMSO) and a positive control. Add 10 ng/mL of IL3 to the

appropriate wells.

Incubation: Incubate the plate for 24 hours at 37°C and 5% CO2.

Viability Assay: Add Alamar Blue solution to each well and incubate for an additional 4 hours.
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Data Acquisition: Measure the fluorescent intensity using a fluorescence plate reader with an

excitation wavelength of 540 nm and an emission wavelength of 590 nm.

Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) by plotting the

fluorescence intensity against the logarithm of the compound concentration and fitting the

data to a sigmoidal dose-response curve.

Visualizations
MELK Signaling Pathway in Cancer:
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Caption: MELK signaling pathway in cancer and the inhibitory action of JNJ-47117096
hydrochloride.

Experimental Workflow for In Vitro Cell Proliferation Assay:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10800530?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800530?utm_src=pdf-body
https://www.benchchem.com/product/b10800530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Culture Ba/F3-Flt3 Cells

Prepare JNJ-47117096 HCl Dilutions

Seed Cells in 384-Well Plate

Add Compound and Controls

Incubate for 24 hours

Add Alamar Blue

Incubate for 4 hours

Measure Fluorescence

Calculate IC50

End

Click to download full resolution via product page

Caption: Workflow for determining the in vitro efficacy of JNJ-47117096 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10800530#jnj-47117096-hydrochloride-proper-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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